Cas no 1807023-82-0 (3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1807023-82-0
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4807269
• Update Time: 2025-06-25

3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)5-3(2-14)1-4(7(16)15-5)8(11,12)13/h1,6H,(H,15,16)
• InChI Key： JLRMXFWPVHLYCQ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(F)F)=C(C#N)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

Introduction to 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1807023-82-0)

3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807023-82-0, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its cyano, difluoromethyl, hydroxy, and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine lies in its potential as a building block for synthesizing novel pharmacophores. The presence of multiple fluorinated groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the cyano and hydroxy functional groups introduce polar characteristics that can influence binding interactions with biological targets. These attributes have made this compound a subject of interest in the development of new therapeutic agents targeting various diseases.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine. These improvements have not only reduced costs but also enhanced the purity of the compound, making it more suitable for preclinical and clinical studies. The growing interest in fluorinated compounds stems from their ability to modulate drug efficacy and pharmacokinetics. For instance, fluorine atoms can increase the binding affinity of drugs to their receptors, prolonging their therapeutic effects.

In the realm of medicinal chemistry, 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine has been explored as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is a common motif in many kinase inhibitors due to its ability to interact with ATP pockets in enzymes. The introduction of electron-withdrawing groups such as cyano and trifluoromethyl enhances the potency of these inhibitors by stabilizing negative charges on transition states during catalysis.

Moreover, the hydroxy group in 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has led to its use in designing molecules that exhibit selectivity for particular enzymes or receptors. Selectivity is a key factor in minimizing side effects and improving patient outcomes.

Recent studies have also highlighted the role of 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine in developing antiviral agents. The structural motif of this compound has shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. The fluorinated substituents contribute to increased resistance against metabolic degradation, ensuring prolonged activity within the body. This has opened up new avenues for treating emerging viral infections where traditional antiviral drugs may be less effective.

The synthesis of 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to optimize these processes, leading to higher yields and cleaner reaction profiles. These innovations have made it possible to produce larger quantities of the compound for industrial applications.

From a regulatory perspective, 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine must meet stringent quality standards before it can be used in pharmaceutical formulations. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to ensure purity and consistency. Compliance with international guidelines ensures that the compound is safe and effective for its intended use.

The future prospects of 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine are promising, with ongoing research exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of fluorinated compounds to cross the blood-brain barrier makes them particularly attractive for developing treatments that target central nervous system disorders. Additionally, computational modeling techniques are being used to predict how modifications to this molecule can enhance its therapeutic potential.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1807023-82-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications across multiple therapeutic areas. The continued exploration of this compound will likely lead to novel treatments that improve human health outcomes worldwide.